(R)-3-Hydroxyisobutyric Acid Potassium Salt
Overview
Description
®-3-Hydroxyisobutyric Acid Potassium Salt is a chemical compound that belongs to the class of organic compounds known as hydroxy acids and derivatives. This compound is characterized by the presence of a hydroxyl group (-OH) attached to the beta carbon of a carboxylic acid group. The potassium salt form enhances its solubility in water, making it useful in various applications.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of ®-3-Hydroxyisobutyric Acid Potassium Salt typically involves the following steps:
Starting Material: The synthesis begins with the precursor, ®-3-Hydroxyisobutyric Acid.
Neutralization: The acid is neutralized with potassium hydroxide (KOH) to form the potassium salt. The reaction is typically carried out in an aqueous solution at room temperature.
Purification: The resulting solution is then purified through crystallization or other suitable methods to obtain the pure potassium salt.
Industrial Production Methods
In industrial settings, the production of ®-3-Hydroxyisobutyric Acid Potassium Salt may involve large-scale neutralization processes using automated reactors. The reaction conditions are optimized to ensure high yield and purity. The final product is often obtained through filtration, drying, and packaging processes.
Chemical Reactions Analysis
Types of Reactions
®-3-Hydroxyisobutyric Acid Potassium Salt can undergo various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a ketone or carboxylic acid.
Reduction: The compound can be reduced to form alcohols or other derivatives.
Substitution: The hydroxyl group can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly used.
Substitution: Reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can be used for substitution reactions.
Major Products Formed
Oxidation: Oxidation of ®-3-Hydroxyisobutyric Acid Potassium Salt can yield ®-3-Ketoisobutyric Acid.
Reduction: Reduction can produce ®-3-Hydroxyisobutanol.
Substitution: Substitution reactions can lead to various derivatives depending on the substituent introduced.
Scientific Research Applications
®-3-Hydroxyisobutyric Acid Potassium Salt has a wide range of applications in scientific research:
Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.
Biology: The compound is studied for its role in metabolic pathways and its potential as a biomarker for certain diseases.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug synthesis.
Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of various industrial products.
Mechanism of Action
The mechanism of action of ®-3-Hydroxyisobutyric Acid Potassium Salt involves its interaction with specific molecular targets and pathways:
Molecular Targets: The compound can interact with enzymes involved in metabolic pathways, influencing their activity.
Pathways Involved: It plays a role in the catabolism of branched-chain amino acids and can affect energy production and cellular metabolism.
Comparison with Similar Compounds
Similar Compounds
(S)-3-Hydroxyisobutyric Acid Potassium Salt: The enantiomer of ®-3-Hydroxyisobutyric Acid Potassium Salt with similar chemical properties but different biological activity.
3-Hydroxybutyric Acid Potassium Salt: A related compound with a different structure and distinct applications.
2-Hydroxyisobutyric Acid Potassium Salt: Another similar compound with variations in its chemical reactivity and uses.
Uniqueness
®-3-Hydroxyisobutyric Acid Potassium Salt is unique due to its specific stereochemistry, which can influence its reactivity and interactions with biological molecules. This makes it valuable in research focused on stereospecific reactions and enantioselective synthesis.
Properties
CAS No. |
1402046-49-4 |
|---|---|
Molecular Formula |
C₄H₇KO₃ |
Molecular Weight |
142.19 |
Synonyms |
3-hydroxy-2-methylpropanoic Acid Potassium Salt; |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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